Cas no 279680-91-0 (3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde)

• Product Name: 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
• CAS No: 279680-91-0
• MF: C₁₁H₉IO₃
• MW: 316.091835737228
• CID: 3060125
• PubChem ID: 4770102
• Update Time: 2025-05-24

3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde
• 3-Iodo-5-methoxy-4-(2-propynyloxy)benzaldehyde
• 279680-91-0
• BBL024066
• Oprea1_391982
• starbld0032457
• CS-0117527
• ALBB-034976
• 3-iodo-5-methoxy-4-prop-2-ynoxybenzaldehyde
• VS-07634
• Benzaldehyde, 3-iodo-5-methoxy-4-(2-propynyloxy)-
• STK188013
• AKOS000295074
• Oprea1_191546

• Inchi： 1S/C11H9IO3/c1-3-4-15-11-9(12)5-8(7-13)6-10(11)14-2/h1,5-7H,4H2,2H3
• InChI Key： YBOBTCKQHDULPY-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OCC#C)OC

Computed Properties

• Exact Mass: 315.95964Da
• Monoisotopic Mass: 315.95964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde

Chemical Profile of 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde (CAS No. 279680-91-0)

3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde, identified by its CAS number 279680-91-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a benzaldehyde core substituted with an iodo group, a methoxy group, and a propargyl ether moiety, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of biologically active compounds.

The structural composition of 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde includes several key functional groups that contribute to its reactivity and potential applications. The presence of an iodo substituent at the 3-position of the benzene ring enhances its utility as a coupling partner in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the methoxy group at the 5-position provides electronic and steric influences that can modulate the reactivity of the aromatic system.

The propargyl ether functionality at the 4-position introduces a versatile alkyne handle, enabling further derivatization through reactions such as Sonogashira coupling or oxidation to form acetylenic derivatives. This combination of reactive sites makes 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde a promising building block for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in the use of aryl aldehydes as key intermediates in drug discovery. The benzaldehyde scaffold is particularly relevant due to its prevalence in natural products and pharmaceuticals. For instance, studies have demonstrated that benzaldehyde derivatives can serve as precursors for antitumor agents, antimicrobial compounds, and central nervous system (CNS) drugs. The specific substitution pattern in 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde aligns with this trend, offering a scaffold that can be readily modified to explore new therapeutic avenues.

One of the most compelling aspects of 3-iodo-5-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of the iodo and propargyl groups, researchers can construct complex kinase inhibitors with high specificity. For example, recent studies have shown that aryl iodides can be effectively used in generating covalent inhibitors that target cysteine residues on kinases, leading to potent and selective drug candidates.

The propargyl ether moiety also opens up possibilities for further functionalization through transition-metal-catalyzed reactions. Propargyl alcohols are well-known for their ability to undergo various transformations, including cycloadditions, oxidations, and reductions, which can be harnessed to create diverse molecular structures. This flexibility makes 3-iodo-5-methoxy-4-(prop-2-yn-l-yloxy)benzaldehyde an attractive candidate for medicinal chemists seeking to develop novel scaffolds with tailored biological activities.

Another area where 3-Iodo -5-Methoxy -4 -(Prop -2 -yn -1 -yloxy )Benzaldehyde (CAS No. 279680 -91 -0) has shown promise is in the field of photopharmacology. Photopharmacological agents are designed to respond to light stimuli, allowing for spatiotemporal control over their activity. The alkyne group in this compound can be used to introduce photosensitive moieties or to construct molecules that undergo photocatalytic transformations. Such approaches have potential applications in treating diseases by enabling targeted drug delivery or activation using light.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-Iodo -5-Methoxy -4 -(Prop -2 -yn -1 -yloxy )Benzaldehyde. For instance, transition-metal-catalyzed cross-coupling reactions have become increasingly efficient and scalable, allowing for rapid construction of complex molecules from simpler precursors. The iodo and propargyl groups on this compound are particularly well-suited for these reactions, making it an ideal starting material for generating libraries of biologically active compounds.

The methoxy group at the 5-position also plays a crucial role in modulating the properties of 3-Iodo -5-Methoxy -4 -(Prop -2 -yn -1 -yloxy )Benzaldehyde. Methoxy-substituted aromatic compounds often exhibit enhanced solubility and bioavailability, which are critical factors in drug development. Additionally, methoxy groups can influence electronic effects and steric hindrance around the aromatic ring, thereby affecting reactivity and selectivity in chemical transformations.

In conclusion,3-Iodo -5-Methoxy -4 -(Prop -2 -yn-l-yloxy )Benzaldehyde (CAS No. 279680 -91 -0) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for constructing biologically active molecules, particularly those targeting kinases and other enzymes involved in disease pathways. The growing interest in photopharmacological agents also positions this compound as a promising candidate for future therapeutic applications.